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Compound of Interest

Compound Name: p-Xylene

Cat. No.: B151628

This guide provides essential safety and logistical information for the proper disposal of p-
Xylene in a laboratory setting. Adherence to these procedures is critical for ensuring personnel
safety and environmental compliance.

Immediate Safety and Handling Precautions

p-Xylene is a flammable liquid and vapor that is harmful if inhaled or comes into contact with
skin.[1][2] It can cause serious eye irritation, skin irritation, and may lead to respiratory irritation.
[3][4] Therefore, strict safety measures are necessary during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling p-Xylene
waste:

o Eye/Face Protection: Safety glasses with side-shields or a face shield are mandatory.[5]

o Skin Protection: Handle with chemical-resistant gloves (inspect before use) and wear a
complete protective suit, including flame-retardant antistatic clothing if necessary.[5]

e Respiratory Protection: Use only under a chemical fume hood.[6] In case of insufficient
ventilation or potential for high vapor concentration, a self-contained breathing apparatus
(SCBA) is required.[5][7]

Handling and Storage of p-Xylene Waste:

» Store p-Xylene waste in clearly labeled, tightly closed containers.[3][4][8]
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» Keep containers in a cool, well-ventilated area, away from heat, sparks, open flames, and
other ignition sources.[3][6][8]

e Ground and bond containers and receiving equipment to prevent static discharge.[3]
e Use only non-sparking tools when handling p-Xylene waste.[6][8]
e Do not mix p-Xylene waste with other waste materials.

Spill and Leak Containment Protocol

In the event of a p-Xylene spill or leak, immediate and decisive action is required to mitigate
risks.

Step 1: Immediate Response
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[7][8]

» Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[5][6][7]

e Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[5]
Step 2: Containment and Cleanup
» Stop the Leak: If it can be done without risk, stop the source of the leak.[8]

o Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite
to contain the spillage.[4][6][7] Do not use combustible materials such as sawdust.

¢ Prevent Environmental Contamination: Do not let the product enter drains, surface water, or
the sanitary sewer system.[3][5][6] Cover drains if necessary.

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, sealed, and properly labeled container for disposal.[6][7]

Step-by-Step Disposal Procedure
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p-Xylene is classified as a hazardous waste and must be disposed of according to all
applicable local, state, and federal regulations.|[3]

» Waste Characterization: p-Xylene waste is a flammable hazardous liquid (UN1307, Hazard
Class 3).[1][7]

» Containerization: Ensure the waste is stored in its original container or a compatible, properly
sealed, and labeled hazardous waste container.[8] The label should clearly indicate
"Hazardous Waste," "p-Xylene," and the associated hazards (e.g., "Flammable").

e Engage a Licensed Waste Disposer: Do not attempt to dispose of p-Xylene waste through
standard laboratory drains or as regular trash. You must entrust the disposal to a licensed
professional waste disposal company or a person authorized to handle and transport
hazardous waste.[1][5]

o Recommended Disposal Method: The preferred method for p-Xylene disposal is through
incineration in a chemical incinerator equipped with an afterburner and scrubber.[5]

o Documentation: Maintain all records related to the generation, storage, and disposal of p-
Xylene waste as required by your institution and regulatory agencies.

Contaminated packaging should be treated as hazardous waste and disposed of in the same
manner as the unused product.[3][5]

Quantitative Data and Regulatory Information

The following table summarizes key quantitative data for p-Xylene, which is essential for safety
and regulatory compliance.
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Parameter Value Reference

Chemical/Physical Properties

CAS Number 106-42-3 [3][6]
Flash Point 27 °C (81 °F) [7]
Explosive Limits 1.1-70% [5]

Regulatory Information

UN Number UN1307 [1]
Proper Shipping Name XYLENES [1]
Hazard Class 3 (Flammable Liquid) [11[7]
Packing Group 1] [1]
CERCLA Reportable Quantity 100 Ibs (45.36 kg) (1]
(RQ)

Occupational Exposure Limits

OSHA PEL (8-hr TWA) 100 ppm [7]
NIOSH REL (10-hr TWA) 100 ppm [7]
NIOSH STEL (15-min) 150 ppm [7]
IDLH (Immediately Dangerous 900 ppm 7]

to Life or Health)

p-Xylene Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of p-Xylene waste in a laboratory setting.
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Waste Generation & Initial Handling

p-Xylene Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Transfer to a Labeled,
Sealed Hazardous Waste Container

'

Store in a Cool, Ventilated Area
Away from Ignition Sources

Disposal|Pathway

Consult Institutional &

Local Disposal Regulations

Regulations Followed

Arrange Pickup by a
Licensed Waste Disposal Company

'

Complete Hazardous Waste
Manifest/Documentation

i

Recommended Method:
Chemical Incineration with
Afterburner & Scrubber

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of p-Xylene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of p-Xylene: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151628#p-xylene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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